2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide

• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-[3-(benzenesulfonyl)-1-(2-methoxyethyl)-4,5-dimethylpyrrol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C23H26N2O5S/c1-16-17(2)25(14-15-29-3)22(21(16)31(27,28)18-10-6-5-7-11-18)24-23(26)19-12-8-9-13-20(19)30-4/h5-13H,14-15H2,1-4H3,(H,24,26)
• InChI Key: TTYZRHLEKVSSDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3OC)CCOC)C

Description

The compound 2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is a benzamide derivative featuring a substituted pyrrole ring. Its structure includes:

• A benzamide core with a 2-methoxy substituent.
• A 1H-pyrrol-2-yl group substituted with a phenylsulfonyl electron-withdrawing group, a 2-methoxyethyl chain, and methyl groups at positions 4 and 3.

Structural characterization likely employs X-ray crystallography (using SHELX software ) and spectroscopic techniques (NMR, IR) as in .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide typically involves multi-step organic reactions. One common approach is the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale production. This includes selecting appropriate solvents, catalysts, and reaction conditions to maximize yield and minimize by-products. The use of continuous flow reactors and automated systems can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy and phenylsulfonyl groups can participate in nucleophilic substitution reactions under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The target compound is compared below with structurally or functionally related benzamide derivatives. Key differentiating factors include substituent effects , electronic properties , and hypothesized applications .

Table 1: Structural and Functional Comparison

Compound Name (Example)	Core Structure	Key Substituents/Functional Groups	Hypothesized/Potential Application	References
Target Compound	Benzamide-pyrrole	2-Methoxy, phenylsulfonyl, 2-methoxyethyl, 4,5-dimethyl	Enzyme inhibition (e.g., kinase targets)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()	Benzamide	3-Methyl, 2-hydroxy-1,1-dimethylethyl	Metal-catalyzed C–H bond functionalization
(S)-4-(8-Amino-3-(1-(but-2-ynoyl)pyrrolidin-2-yl)imidazo[1,5-a]pyrazin-1-yl)-2-methoxy-N-(pyridin-2-yl)benzamide ()	Benzamide-imidazo-pyrazine	8-Amino, but-2-ynoyl-pyrrolidine, pyridin-2-yl	BTK inhibitor
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluoro-N-isopropylbenzamide ()	Benzamide-pyrazolo-pyrimidine	4-Amino, fluoro-chromenone, isopropyl	Kinase inhibition (hypothetical)

Key Observations :

Substituent Diversity: The phenylsulfonyl group in the target compound distinguishes it from analogs with hydroxyl () or alkyne () substituents. The methoxyethyl chain may increase solubility compared to alkyl or aromatic substituents in other compounds (e.g., ’s isopropyl group).

Pharmacological Relevance: Compounds like the BTK inhibitor in and demonstrate benzamide derivatives’ utility in targeted cancer therapies. The target compound’s pyrrole-sulfonyl motif could similarly interact with kinase ATP-binding sites . ’s hydroxyl-containing analog highlights non-pharmacological applications, such as metal coordination in catalysis .

Synthetic Flexibility :

• The target compound’s pyrrole core may allow diverse functionalization (e.g., via electrophilic substitution), whereas imidazo-pyrazine () or pyrazolo-pyrimidine () cores require specialized coupling strategies.

Biological Activity

2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is a complex organic compound with potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{24}N_{2}O_{4}S$, indicating the presence of methoxy, dimethyl, and phenylsulfonyl groups that may contribute to its biological effects. The structure can be depicted as follows:

$$\text{2 methoxy N 1 2 methoxyethyl 4 5 dimethyl 3 phenylsulfonyl 1H pyrrol 2 yl benzamide}$$

The biological activity of this compound is largely attributed to its interaction with specific biological targets. Research indicates that it may influence several pathways:

• Cell Growth Regulation : Studies have shown that compounds similar to this benzamide can suppress cell growth in various cancer cell lines, enhancing the production of monoclonal antibodies (mAbs) in recombinant cell cultures .
• Glycan Profile Modification : The compound may affect the glycosylation patterns of proteins, which is crucial for therapeutic efficacy in monoclonal antibody production .
• Antiproliferative Effects : Similar compounds have demonstrated significant antiproliferative activity against various cancer types, suggesting potential utility in oncology .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 2-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide:

Activity	Effect	Reference
Antiproliferative Activity	IC50 values ranging from 1.2 to 5.3 µM
Monoclonal Antibody Production	Increased cell-specific productivity
Glycan Modification	Altered N-glycan profiles

Case Studies

Several studies have explored the effects of similar compounds on cell lines and their implications for therapeutic use:

• Monoclonal Antibody Production : In a study involving recombinant Chinese hamster ovary (CHO) cells, it was found that the compound significantly enhanced mAb production while maintaining cell viability. The addition of this compound led to a marked increase in glucose uptake and ATP levels in the cells, indicating improved metabolic activity during antibody synthesis .
• Anticancer Properties : Another study highlighted the antiproliferative effects of related compounds against breast cancer cell lines (MCF-7), demonstrating selective cytotoxicity with low IC50 values. This suggests that modifications in the chemical structure can enhance biological activity against specific targets .